Cas no 23235-04-3 (4-Pentynoic acid, 2-(acetylamino)-, (2S)-)

• Product Name: 4-Pentynoic acid, 2-(acetylamino)-, (2S)-
• CAS No: 23235-04-3
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 6071925
• PubChem ID: 73908796
• Update Time: 2025-10-29

4-Pentynoic acid, 2-(acetylamino)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentynoic acid, 2-(acetylamino)-, (2S)-
• (2S)-2-(Acetylamino)-4-pentynoic acid
• EN300-7708283
• 23235-04-3
• DTXSID501287509
• (2S)-2-acetamidopent-4-ynoic acid

• Inchi： 1S/C7H9NO3/c1-3-4-6(7(10)11)8-5(2)9/h1,6H,4H2,2H3,(H,8,9)(H,10,11)/t6-/m0/s1
• InChI Key： UKVVXALGBMOHKE-LURJTMIESA-N
• SMILES： C(O)(=O)[C@@H](NC(C)=O)CC#C

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 408.8±40.0 °C(Predicted)
• pka: 3.19±0.10(Predicted)

Additional information on 4-Pentynoic acid, 2-(acetylamino)-, (2S)-

Latest Research Briefing on 4-Pentynoic acid, 2-(acetylamino)-, (2S)- (CAS: 23235-04-3) in Chemical Biology and Pharmaceutical Applications

4-Pentynoic acid, 2-(acetylamino)-, (2S)- (CAS: 23235-04-3) is a chiral compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery and bioconjugation. Recent studies have explored its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the development of targeted therapies and diagnostic tools.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key intermediate in the synthesis of novel acetyltransferase inhibitors. The researchers utilized its alkyne functionality for click chemistry-based modifications, enabling the creation of a library of compounds with enhanced selectivity for cancer-associated protein targets. The (2S)-configuration was found to be critical for maintaining biological activity, with the acetylated amino group contributing to improved membrane permeability.

In the field of proteomics, a recent breakthrough published in Nature Chemical Biology (2024) highlighted the compound's application in activity-based protein profiling. The terminal alkyne group allows for bioorthogonal tagging of enzyme active sites, while the chiral center ensures specific interactions with biological targets. This approach has enabled researchers to map previously inaccessible enzyme networks in neurodegenerative diseases.

Ongoing clinical research (Phase I/II trials as of Q2 2024) is investigating derivatives of 4-Pentynoic acid, 2-(acetylamino)-, (2S)- as potential therapeutics for rare genetic disorders involving lysosomal storage. The compound's ability to cross the blood-brain barrier when properly derivatized has made it particularly valuable for central nervous system applications.

From a synthetic chemistry perspective, recent advancements in continuous flow chemistry have improved the scalable production of this chiral building block. A 2024 ACS Catalysis paper reported a novel asymmetric synthesis route with 98% ee and 85% overall yield, addressing previous challenges in large-scale production while maintaining the critical stereochemical purity required for pharmaceutical applications.

The compound's safety profile has been extensively characterized in recent toxicological studies, with data supporting its use as a pharmaceutical intermediate. However, researchers emphasize the need for careful handling due to its potential reactivity, particularly the alkyne moiety which may participate in unwanted side reactions if not properly controlled during formulation processes.

Future research directions highlighted in recent reviews point to the compound's potential in developing next-generation antibody-drug conjugates (ADCs) and PROTACs (proteolysis targeting chimeras). Its dual functionality (alkyne for conjugation and chiral center for target specificity) makes it particularly attractive for these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of 4-Pentynoic acid, 2-(acetylamino)-, (2S)- in their preclinical pipelines, with anticipated IND filings in 2025-2026.